N-(1-dibutoxyphosphoryl-4-oxo-1-naphthalenyl)benzenesulfonamide
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Overview
Description
N-(1-dibutoxyphosphoryl-4-oxo-1-naphthalenyl)benzenesulfonamide is a member of naphthalenes.
Scientific Research Applications
Antibacterial and Anti-enzymatic Potential
Research on derivatives related to N-(1-dibutoxyphosphoryl-4-oxo-1-naphthalenyl)benzenesulfonamide has shown potent antibacterial properties and moderate to weak enzyme inhibition. Specifically, the reaction of naphthalen-1-amine with 4-methylbenzenesulfonyl chloride, followed by substitution at the N-atom with alkyl/aralkyl halides, produced compounds with significant antibacterial activities against various strains and moderate enzymatic inhibition capabilities (Abbasi et al., 2015).
Protein-Protein Interaction Inhibition
Another study explored the potential of N-(4-oxo-1(4H)-naphthalenylidene)benzenesulfonamide derivatives in inhibiting calcineurin-NFAT signaling by blocking protein-protein interactions. The research utilized CoMFA and CoMSIA methodologies to design effective inhibitors, revealing insights into molecular modifications that could enhance inhibitory activities (Myung et al., 2005).
Antiproliferative Activity
Derivatives of N-(1-dibutoxyphosphoryl-4-oxo-1-naphthalenyl)benzenesulfonamide have also been synthesized and evaluated for their antiproliferative activity against various cancer cell lines. Among these compounds, specific derivatives showed high antiproliferative activity, suggesting their potential as lead compounds for developing new anticancer agents (Motavallizadeh et al., 2014).
Insecticidal Activities
Research into propargyloxy-naphthalene-sulfonamide derivatives has identified potent insecticidal activities. The incorporation of propargyloxy and sulfonamide groups into naphthalenesulfonamides resulted in compounds with significantly lower LC50 values compared to the control, indicating their effectiveness as insecticides (Zhao et al., 2021).
properties
Product Name |
N-(1-dibutoxyphosphoryl-4-oxo-1-naphthalenyl)benzenesulfonamide |
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Molecular Formula |
C24H30NO6PS |
Molecular Weight |
491.5 g/mol |
IUPAC Name |
N-(1-dibutoxyphosphoryl-4-oxonaphthalen-1-yl)benzenesulfonamide |
InChI |
InChI=1S/C24H30NO6PS/c1-3-5-18-30-32(27,31-19-6-4-2)24(25-33(28,29)20-12-8-7-9-13-20)17-16-23(26)21-14-10-11-15-22(21)24/h7-17,25H,3-6,18-19H2,1-2H3 |
InChI Key |
YTKZIUFDINVYGN-UHFFFAOYSA-N |
SMILES |
CCCCOP(=O)(C1(C=CC(=O)C2=CC=CC=C21)NS(=O)(=O)C3=CC=CC=C3)OCCCC |
Canonical SMILES |
CCCCOP(=O)(C1(C=CC(=O)C2=CC=CC=C21)NS(=O)(=O)C3=CC=CC=C3)OCCCC |
Origin of Product |
United States |
Retrosynthesis Analysis
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